Cas no 63716-89-2 (1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide)
63716-89-2 structure
Product Name:1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide
CAS No:63716-89-2
MF:C20H38I2N2O
MW:576.337470531464
CID:1667522
PubChem ID:113795
Update Time:2025-04-21
1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide
- Of-1593
- 1,1'-[Oxydi(ethane-2,1-diyl)]bis(3-methyl-1-azabicyclo[2.2.2]octan-1-ium) diiodide
- 63716-89-2
- DTXSID80980119
- Quinuclidinium, 1,1'-oxydiethylenebis(3-methyl-, diiodide
- 1,4-Di(3',3'-methylquinuclidyl-1',1')-diethyl ether diiodide
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- Inchi: 1S/C20H38N2O.2HI/c1-17-15-21(7-3-19(17)4-8-21)11-13-23-14-12-22-9-5-20(6-10-22)18(2)16-22;;/h17-20H,3-16H2,1-2H3;2*1H/q+2;;/p-2
- InChI Key: GTSKCZHMZXAPMP-UHFFFAOYSA-L
- SMILES: [I-].[I-].O(CC[N+]12CCC(CC1)C(C)C2)CC[N+]12CCC(CC1)C(C)C2
Computed Properties
- Exact Mass: 537.8091
- Monoisotopic Mass: 576.107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 370
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 9.23
1,1'-(oxydiethane-2,1-diyl)bis(3-methyl-1-azoniabicyclo[2.2.2]octane) diiodide Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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